N-carbamoylmethionine

• IUPAC Name: (2S)-2-(carbamoylamino)-4-methylsulfanylbutanoic acid
• InChI: InChI=1S/C6H12N2O3S/c1-12-3-2-4(5(9)10)8-6(7)11/h4H,2-3H2,1H3,(H,9,10)(H3,7,8,11)/t4-/m0/s1
• InChI Key: DEWDMTSMCKXBNP-BYPYZUCNSA-N
• Canonical SMILES: CSCCC(C(=O)O)NC(=O)N
• Isomeric SMILES: CSCC[C@@H](C(=O)O)NC(=O)N
• Molecular Formula: C6H12N2O3S
• DSSTOX Substance ID: DTXSID50365095
• Molecular Weight: 192.24 g/mol
• CAS No.: 54896-74-1

Description

N-carbamoylmethionine is a compound that has been studied for its potential applications in various fields. It has been incorporated into the diet of Nile tilapia (Oreochromis niloticus) as a potent source of copper, enhancing bioavailability and fitness.

Synthesis Analysis

The this compound copper (NCM-Cu) complex was synthesized and characterized using various techniques such as ultraviolet and visible spectrophotometry (UV−vis), Fourier-transform infrared (FTIR), X-ray diffractometry (XRD), thermogravimetric analysis (TGA), and single-crystal X-ray diffraction.

Molecular Structure Analysis

The NCM-Cu complex was found to be a blue columnar crystalline with an empirical formula of C12H30CuN4O10S2.

Chemical Reactions Analysis

The NCM-Cu complex was found to significantly raise the Cu accumulation in the fish muscles, liver, gill, and intestine in contrast to the basic Cu-rich feed.

Scientific Research Applications

1. Oxidative Stress and Cytotoxicity

N-carbamoylmethionine has been studied for its reaction with HOCl, a product of the activated MPO/H2O2/Cl- system. This reaction results in the formation of volatile oxidant species with protein-modifying and cytotoxic potential. This indicates that this compound can significantly influence oxidative stress and cytotoxicity in biological systems (Schreier et al., 2012).

2. Enzymatic Hydrolysis and Substrate Promiscuity

Research on L-N-carbamoylase from Geobacillus stearothermophilus shows that this enzyme, which is involved in the hydrolysis of N-carbamoyl amino acids, demonstrates substrate promiscuity. It can hydrolyze N-carbamoyl-L-methionine, proving its versatility in biochemical processes (Pozo-Dengra et al., 2010).

3. Enhancing Enzyme Oxidative Resistance

Studies on Agrobacterium radiobacter N-carbamoyl D-amino acid amidohydrolase have shown that engineering solvent-accessible methionine residues can enhance the enzyme's resistance to oxidative damage. This finding is important for pharmaceutical industry applications where enzyme stability is crucial (Chien et al., 2002).

4. Methionine Metabolism and Nutritional Aspects

Research has indicated that methionine, including its variants like this compound, plays a central role in cellular metabolism, impacting areas like methylation pathways, oxidative stress, and the synthesis of crucial molecules like S-adenosylmethionine (SAMe). Understanding the biochemical and molecular roles of methionine derivatives is vital for therapeutic applications in areas such as liver disease, dementia, and osteoarthritis (Bottiglieri, 2002).

Mechanism of Action

Target of Action

The primary target of N-carbamoylmethionine is the N-carbamoyl-D-amino acid hydrolase . This enzyme plays a crucial role in the hydrolysis of N-carbamoyl-D-amino acids, which are useful intermediates in the preparation of beta-lactam antibiotics .

Pharmacokinetics

It’s known that most fish digest feed through the gastrointestinal tract . It has been reported that a chelated metal complex could be dissolved by stomach acid (acid environment), but its dissolution rate is much lower than that of inorganic salts .

Result of Action

The this compound copper (NCM-Cu) complex significantly raised the Cu accumulation in the fish muscles, liver, gill, and intestine in contrast to the basic Cu-rich feed . The serum antioxidant enzyme activity elevated up to (ceruloplasmin: 19.38 U/L) and the lowest liver malondialdehyde (MDA) content (8.81 nmol/mg prot.) and triglyceride content (0.39 nmol/g prot.) were observed in the NCM-Cu group as compared to the basic Cu and CuSO4 groups, suggesting that NCM-Cu promoted antioxidative responses and alleviated lipid peroxidation of O. niloticus .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the behavior of an N-carbamoyl-methionine copper (NCM-Cu) sample within two differential pH environments (i.e., acid and neutral) has been discussed . It has been reported that a chelated metal complex could be dissolved by stomach acid (acid environment), but its dissolution rate is much lower than that of inorganic salts .

Safety and Hazards

The safety data sheet for N-carbamoylmethionine does not list any hazards not otherwise classified (HNOC) or not covered by GHS.

Biochemical Analysis

Biochemical Properties

N-carbamoylmethionine participates in biochemical reactions by interacting with various enzymes, proteins, and other biomolecules. It is known to interact with enzymes involved in methionine metabolism, such as methionine adenosyltransferase and methionine synthase. These interactions facilitate the conversion of methionine to S-adenosylmethionine, a key methyl donor in numerous methylation reactions. Additionally, this compound can interact with antioxidant enzymes, such as superoxide dismutase and catalase, enhancing their activity and contributing to cellular defense against oxidative stress .

Cellular Effects

This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. It has been shown to modulate the expression of genes involved in antioxidant defense, such as those encoding for glutathione peroxidase and heme oxygenase-1. By enhancing the activity of these enzymes, this compound helps protect cells from oxidative damage. Furthermore, it can affect cell signaling pathways, such as the MAPK and PI3K/Akt pathways, which are involved in cell proliferation, survival, and apoptosis .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various binding interactions with biomolecules. It can bind to the active sites of enzymes, either inhibiting or activating their activity. For example, this compound has been shown to inhibit the activity of methionine sulfoxide reductase, an enzyme involved in repairing oxidized methionine residues in proteins. This inhibition can lead to the accumulation of oxidized methionine, affecting protein function and cellular homeostasis. Additionally, this compound can modulate gene expression by influencing the activity of transcription factors and epigenetic regulators .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. Studies have shown that this compound is relatively stable under physiological conditions, with minimal degradation observed over extended periods. Its stability can be influenced by factors such as pH, temperature, and the presence of reactive oxygen species. Long-term exposure to this compound has been associated with sustained antioxidant effects and improved cellular function in in vitro and in vivo studies .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low to moderate doses, this compound has been shown to enhance antioxidant defense, improve growth performance, and support immune function. At high doses, it may exhibit toxic or adverse effects, such as oxidative stress and disruption of cellular homeostasis. Threshold effects have been observed, where the beneficial effects plateau or diminish beyond a certain dosage .

Metabolic Pathways

This compound is involved in several metabolic pathways, including those related to methionine metabolism. It interacts with enzymes such as methionine adenosyltransferase and methionine synthase, facilitating the conversion of methionine to S-adenosylmethionine. This conversion is crucial for methylation reactions, which play a vital role in gene expression, protein function, and cellular signaling. Additionally, this compound can influence metabolic flux and metabolite levels, contributing to overall cellular metabolism .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters and binding proteins, facilitating its uptake and localization. For example, this compound can be transported across cell membranes by amino acid transporters, such as the system L transporter. Once inside the cell, it can accumulate in specific compartments or organelles, depending on its interactions with binding proteins and targeting signals .

Subcellular Localization

The subcellular localization of this compound can influence its activity and function. It may be directed to specific compartments or organelles through targeting signals or post-translational modifications. For instance, this compound can be localized to the mitochondria, where it participates in mitochondrial metabolism and antioxidant defense. Its presence in the nucleus can also affect gene expression and epigenetic regulation .